Cas no 84642-60-4 (Butanoic acid,(2E)-2-octen-1-yl ester)

• Product Name: Butanoic acid,(2E)-2-octen-1-yl ester
• CAS No: 84642-60-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 723786
• Update Time: 2025-04-19

Butanoic acid,(2E)-2-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,(2E)-2-octen-1-yl ester
• FEMA 3517
• TRANS-2-OCTENYL BUTYRATE
• (E)-Butanoic acid 2-octenyl ester
• Butanoic acid (2E)-2-octen-1-yl ester

• Inchi： 1S/C12H22O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h8-9H,3-7,10-11H2,1-2H3/b9-8-
• InChI Key： GPINUUWEKPNDBB-HJWRWDBZSA-N
• SMILES： CCCCC/C=C\COC(CCC)=O

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.886
• Boiling Point: 256 ºC
• Flash Point: 87 ºC
• Refractive Index: 1.444
• PSA: 26.30000
• LogP: 3.46620
• FEMA: 3517 | TRANS-2-OCTEN-1-YL BUTANOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters